Cas no 1361520-58-2 (2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid)

• Product Name: 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid
• CAS No: 1361520-58-2
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4968174
• Update Time: 2025-10-30

2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H7Cl4NO2/c14-9-3-6(4-10(15)12(9)16)8-2-1-7(5-11(19)20)18-13(8)17/h1-4H,5H2,(H,19,20)
• InChI Key： MBUFJALKZBEUPP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CC(=O)O)=N1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid

Introduction to 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361520-58-2)

2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1361520-58-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of chlorine substituents and a carboxylic acid functional group, contribute to its distinctive chemical properties and reactivity.

The molecular structure of 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid consists of a pyridine ring substituted with a chlorine atom at the 2-position and a phenyl group at the 3-position, which is further chlorinated at the 3,4, and 5 positions. This arrangement creates a highly electron-withdrawing environment around the pyridine core, influencing its interactions with biological targets. The carboxylic acid moiety at the 6-position provides a site for further functionalization, making this compound a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine-based compounds due to their ability to modulate various biological pathways. Studies have demonstrated that pyridine derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammation, cancer, and neurological disorders. Among these derivatives, 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid has shown promise as a lead compound in several preclinical investigations.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Research has indicated that it may interact with specific proteins and enzymes that are implicated in disease progression. For instance, preliminary studies have suggested that 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid could inhibit the activity of certain kinases associated with cancer cell proliferation. Additionally, its structural motif is reminiscent of known bioactive molecules, which suggests that it may be adaptable for structure-activity relationship (SAR) studies to optimize its pharmacological profile.

The synthesis of 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the chlorination of a suitable precursor followed by functional group transformations to introduce the carboxylic acid moiety. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to enhance the efficiency of these transformations. The final product is characterized using spectroscopic methods (e.g., NMR, IR) and chromatographic techniques (e.g., HPLC) to confirm its identity and purity.

The chemical stability of 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid is another critical consideration in its application. The presence of multiple chlorine atoms makes the molecule relatively resistant to degradation under standard storage conditions. However, it is important to handle this compound with appropriate precautions due to its potential reactivity with strong bases or nucleophiles. Proper solubility studies have also been conducted to determine its behavior in various solvents, which is essential for formulating it into viable pharmaceutical preparations.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid and biological targets. Molecular docking simulations have revealed that it can bind effectively to certain enzyme active sites, suggesting its potential as an inhibitor or modulator. These computational insights have guided experimental efforts by providing hypotheses about optimal modifications to enhance binding efficacy.

In conclusion,2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361520-58-2) represents a significant compound in the realm of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for further investigation in drug discovery programs. As research continues to uncover new therapeutic applications for pyridine derivatives,2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-6-acetic acid is poised to play an important role in developing next-generation pharmaceuticals.